Cas no 172846-57-0 (D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester)

• Product Name: D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester
• CAS No: 172846-57-0
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5528040
• Update Time: 2025-10-28

D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-6-{[(tert-butoxy)carbonyl]amino}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoate
• D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester

• Inchi： 1S/C27H34N2O6/c1-27(2,3)35-25(31)28-16-10-9-15-23(24(30)33-4)29-26(32)34-17-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,22-23H,9-10,15-17H2,1-4H3,(H,28,31)(H,29,32)/t23-/m1/s1
• InChI Key： CWFPAKDWGRPOSF-HSZRJFAPSA-N
• SMILES： C(OC)(=O)[C@@H](CCCCNC(OC(C)(C)C)=O)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 653.7±55.0 °C(Predicted)
• pka: 10.54±0.46(Predicted)

Additional information on D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester

Comprehensive Guide to D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester (CAS No. 172846-57-0)

D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester (CAS No. 172846-57-0) is a specialized protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound features a Boc (tert-butoxycarbonyl) group at the N6-position and an Fmoc (9-fluorenylmethoxycarbonyl) group at the N2-position, making it a versatile building block for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently seek this compound due to its role in creating complex peptides with high purity and yield.

The molecular structure of D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester includes a methyl ester moiety, which enhances its solubility in organic solvents commonly used in peptide coupling reactions. This characteristic is particularly valuable in automated peptide synthesizers, where solubility and reactivity are critical for efficient synthesis. The Fmoc protection ensures compatibility with standard SPPS protocols, while the Boc group provides orthogonal protection for selective deprotection in multi-step syntheses.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in drug discovery, biologics, and therapeutic peptides. D-Lysine derivatives like this compound are pivotal in developing peptide-based drugs targeting metabolic disorders, oncology, and infectious diseases. Researchers often search for "Fmoc-Lys(Boc)-OMe" or "Boc-Lys(Fmoc)-OMe" as key terms, reflecting its importance in peptide chemistry. The compound’s stability under SPPS conditions and its compatibility with microwave-assisted peptide synthesis further elevate its utility in high-throughput workflows.

From a market perspective, 172846-57-0 is supplied by leading fine chemical manufacturers specializing in amino acid derivatives and peptide synthesis reagents. Its applications extend to academic research, biotech startups, and large-scale pharmaceutical production. The growing interest in personalized medicine and targeted therapies has amplified the need for high-purity building blocks like this D-Lysine derivative. Additionally, its role in CRISPR-based protein engineering and antibody-drug conjugates (ADCs) highlights its relevance in cutting-edge biotechnological applications.

Quality control is paramount for CAS No. 172846-57-0, with HPLC and mass spectrometry being standard techniques for verifying purity and identity. Suppliers often provide certificates of analysis (CoA) to ensure compliance with research and industrial standards. For researchers exploring "protected lysine derivatives" or "peptide coupling reagents," this compound offers a reliable solution for achieving high-efficiency peptide bond formation without racemization.

In summary, D-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester (CAS No. 172846-57-0) is a cornerstone in modern peptide science. Its dual-protection strategy, solubility profile, and compatibility with automated synthesis platforms make it indispensable for developing next-generation therapeutics. As the field of peptide-based drugs expands, this compound will continue to play a vital role in enabling innovative research and therapeutic breakthroughs.